molecular formula C15H13Cl2NO2S B2940123 2-Chloro-N-(3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl)acetamide CAS No. 50508-89-9

2-Chloro-N-(3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl)acetamide

Cat. No. B2940123
CAS RN: 50508-89-9
M. Wt: 342.23
InChI Key: RWDKLJQZPVCCTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-N-(3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl)acetamide (CBEA) is an organic compound that is used in a variety of scientific research applications. It is a member of the thiophen-2-yl acetamide class of compounds, and is synthesized through a two-step reaction process. CBEA has a wide range of biochemical and physiological effects, and is used in a variety of laboratory experiments.

Scientific Research Applications

Synthesis and Structural Analysis

A novel five-step synthetic route led to the creation of 1,3,4-oxadiazole derivatives, showcasing potent α-glucosidase inhibitory potential. These derivatives were synthesized through successive conversions starting from 4-chlorobenzoic acid, demonstrating promising inhibitory effects against α-glucosidase, supported by molecular modeling and ADME predictions, suggesting potential as drug leads (Iftikhar et al., 2019).

Photochemical and Thermochemical Modeling

Spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs revealed their potential as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds exhibited good light harvesting efficiency and free energy of electron injection, alongside non-linear optical (NLO) activity and significant binding affinity in molecular docking studies with Cyclooxygenase 1 (COX1) (Mary et al., 2020).

Anticancer Drug Synthesis and Molecular Docking Analysis

The synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide was achieved with high yield, followed by a molecular docking analysis targeting the VEGFr receptor. This compound exhibited anticancer activity through structural elucidation and in silico modeling, presenting a promising avenue for anticancer drug development (Sharma et al., 2018).

Anticonvulsant and Analgesic Activities

A study on 2-(substituted phenoxy) acetamide derivatives revealed potential anticancer, anti-inflammatory, and analgesic activities. The synthesized compounds, particularly those with halogens on the aromatic ring, displayed significant activities in these areas, suggesting a potential for therapeutic application (Rani et al., 2014).

Therapeutic Effect Against Japanese Encephalitis

The therapeutic efficacy of a novel anilidoquinoline derivative in treating Japanese encephalitis was evaluated, showing significant antiviral and antiapoptotic effects in vitro. This compound significantly decreased viral load and increased survival rates in infected mice, indicating its potential as a therapeutic agent against Japanese encephalitis (Ghosh et al., 2008).

properties

IUPAC Name

2-chloro-N-[3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13Cl2NO2S/c1-2-9-7-11(15(21-9)18-13(19)8-16)14(20)10-5-3-4-6-12(10)17/h3-7H,2,8H2,1H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RWDKLJQZPVCCTO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC(=C(S1)NC(=O)CCl)C(=O)C2=CC=CC=C2Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13Cl2NO2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

342.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Chloro-N-(3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.